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Compound of Interest

Compound Name: Br-C3-methyl ester

Cat. No.: B1585468

Disclaimer: The following procedures are based on the compound Methyl 3-bromopropanoate
(CAS No. 3395-91-3), a common chemical fitting the description "Br-C3-methyl ester.” The
user must verify the chemical identity and CAS number of their specific material and consult the
manufacturer-provided Safety Data Sheet (SDS) before handling. These notes are intended as
a guide and supplement, not a replacement for, the official SDS and institutional safety
protocols.

Application Notes

These notes provide a summary of the key safety information, physical properties, and storage
requirements for Methyl 3-bromopropanoate.

Hazard Summary

Methyl 3-bromopropanoate is a hazardous chemical that requires careful handling to prevent
exposure and injury.[1] It is classified as a combustible liquid and is harmful if swallowed.[1][2]
The primary routes of exposure are inhalation, skin contact, and eye contact.

e Health Hazards:
o Oral: Harmful if swallowed.[1][2]
o Skin: Causes skin irritation.[1] Avoid all direct contact.

o Eyes: Causes serious eye irritation.[1]
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o Inhalation: May cause respiratory system irritation.[1] Vapors or mists should not be
inhaled.[1]

e Physical Hazards:

o Flammability: Combustible liquid.[1][2] Containers may explode when heated.[1]

Data Presentation: Properties and Storage

All personnel must be familiar with the properties of Methyl 3-bromopropanoate to ensure safe
handling and storage.

Table 1: Physical and Chemical Properties of Methyl 3-bromopropanoate

Property Value

CAS Number 3395-91-3[1][3]

Molecular Formula CaH7BrO2[3]

Molecular Weight 167.00 g/mol [2][3]

Appearance Clear, colorless liquid[1][2]

Odor Odorless[1]

Boiling Point 64 - 66 °C (147.2 - 150.8 °F) @ 18 mmHg[1]
Flash Point 75 °C (167 °F)[1]

| Specific Gravity | 1.530[1] |

Table 2: Storage and Handling Parameters
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Parameter Recommendation

Room temperature; store in a cool
Storage Temperature (<15°C), dry, dark, and well-ventilated
place.[1][2][4]

Keep container tightly closed.[1][4] Store locked

Storage Conditions
up.[4]

Strong Acids, Strong Bases, Strong Reducing

Incompatible Materials
Agents.[1][4]

| Handling Precautions | Keep away from heat, sparks, open flames, and hot surfaces.[1][4] |

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure during handling.[5] The required equipment
may vary based on the specific procedure and risk of exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Equipment Specification Purpose

Chemical safety goggles

(ANSI Z87.1 compliant). Protects against splashes
Use a face shield for and eye irritation.[1]
splash-prone tasks.[1][6]

Eye/Face Protection

Chemical-resistant gloves )
Prevents skin contact and

Skin Protection (e.g., Nitrile). Lab coat. Closed-

irritation.[1]
toe shoes.[1][5][7]

| Respiratory Protection | Handle only in a certified chemical fume hood or a well-ventilated

area.[1][4] | Prevents inhalation of irritating vapors.[1] |

Experimental Protocols
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Adherence to the following protocols is essential for the safe use of Methyl 3-bromopropanoate
in a laboratory setting.

Protocol: General Handling and Use

This protocol outlines the standard procedure for handling Methyl 3-bromopropanoate.

e Preparation:

o

Ensure a certified chemical fume hood is operational.

[¢]

Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[1]

[¢]

Don all required PPE as specified in Table 3.

[e]

Cover the work surface with disposable, absorbent bench paper.[8]

e Handling:

o

Perform all manipulations of the chemical inside the chemical fume hood to minimize
inhalation exposure.[8]

o Ground all equipment when transferring the liquid to prevent static discharge, as itis a
combustible liquid.

o Open the container slowly on a stable surface.
o Dispense the required amount carefully, avoiding splashes.
o Keep the container tightly sealed when not in use.[1][4]
e Post-Handling:
o After handling, decontaminate the work area.

o Carefully remove and properly dispose of all contaminated PPE and bench paper as
hazardous waste.[8]
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o Wash hands and any exposed skin thoroughly with soap and water.[1][4][8]

Protocol: Emergency Spill Response

This protocol provides steps for managing an incidental spill (<1 Liter) of Methyl 3-
bromopropanoate. For larger spills, evacuate the area and contact emergency services.[9]

e Immediate Actions:
o Alert all personnel in the immediate area of the spill.[10][11]
o If safe to do so, remove all ignition sources from the area.[1][4]
o Evacuate the area if you feel unwell or if vapors are overwhelming.[11]

e Containment & Cleanup:

o

Don appropriate PPE, including safety goggles, double nitrile gloves, and a lab coat.

[¢]

Prevent the spill from entering drains by creating a dike with an inert absorbent material
(e.g., vermiculite, sand, or commercial absorbent pads).[10][12]

[¢]

Slowly cover the spill with the absorbent material, working from the outside in.[10]

o

Allow the chemical to be fully absorbed.

e Disposal & Decontamination:

o Carefully scoop the absorbed material into a labeled, leak-proof hazardous waste
container.[10][12]

o Wash the spill area with soap and water, collecting the rinse water for disposal as
hazardous waste.[10]

o Dispose of all contaminated materials (gloves, absorbent, etc.) in the designated
hazardous waste container.[12]

o Report the incident to the laboratory supervisor.[10]
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Protocol: Waste Disposal

All waste containing Methyl 3-bromopropanoate must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste containing this chemical in a designated, sealed, and properly
labeled hazardous waste container.[8]

o Collect all solid waste, including contaminated gloves, paper towels, and empty
containers, in a separate, clearly labeled hazardous waste container.[8]

o Do not pour any waste down the drain.[1][4][8]
* Waste Storage:

o Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

e Disposal:

o Arrange for waste pickup and disposal through your institution's Environmental Health and
Safety (EHS) office.[1][4]

Visualizations

The following diagrams illustrate key workflows for ensuring safety.

Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl 3-bromopropanoate.
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Caption: Decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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